Cas no 1030127-19-5 (N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide)
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(3,4-dimethoxyphenyl)methyl]-3-[(4-fluorobenzoyl)amino]-5-methyl-1H-indole-2-carboxamide
- N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide
-
- Inchi: 1S/C26H24FN3O4/c1-15-4-10-20-19(12-15)23(30-25(31)17-6-8-18(27)9-7-17)24(29-20)26(32)28-14-16-5-11-21(33-2)22(13-16)34-3/h4-13,29H,14H2,1-3H3,(H,28,32)(H,30,31)
- InChI Key: UJWOIVZONIIZGG-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(C)C=C2)C(NC(=O)C2=CC=C(F)C=C2)=C1C(NCC1=CC=C(OC)C(OC)=C1)=O
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-5313-2μmol |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-5μmol |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-10μmol |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-20μmol |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-1mg |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-2mg |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-3mg |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-4mg |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-5mg |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-5313-10mg |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide |
1030127-19-5 | 10mg |
$79.0 | 2023-09-10 |
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide
Professional Introduction to N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide (CAS No. 1030127-19-5)
N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1030127-19-5, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.
The molecular structure of this compound features a complex indole core, which is a well-known scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The indole ring is further functionalized with various substituents that enhance its pharmacological potential. Specifically, the presence of a methyl group at the 5-position and an amide linkage at the 2-position of the indole ring contributes to its unique chemical properties.
One of the most striking features of N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide is the combination of a dimethoxybenzyl group and a 4-fluorobenzamido moiety. The dimethoxybenzyl group, derived from 3,4-dimethoxybenzyl chloride, introduces steric bulk and electronic effects that can modulate the compound's interactions with biological targets. On the other hand, the 4-fluorobenzamido group adds a layer of electronic diversity and potential for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies have shown that the indole core of N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide can effectively engage with various biological targets, including enzymes and receptors involved in critical cellular pathways. This has opened up new avenues for exploring its potential therapeutic applications.
In particular, the amide linkage at the 2-position of the indole ring has been identified as a key pharmacophoric element in several bioactive molecules. This motif is known to contribute to protein-ligand interactions through hydrogen bonding and hydrophobic effects. The introduction of additional functional groups around this amide linkage can further enhance its binding affinity and selectivity towards specific biological targets.
The synthesis of N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has been instrumental in achieving this goal. These methods not only improve the efficiency of the synthesis but also allow for greater flexibility in modifying the molecular structure for future drug development.
One of the most exciting aspects of this compound is its potential as a lead molecule for developing novel therapeutic agents. Researchers have been exploring its activity against various diseases, including cancer, inflammation, and neurological disorders. Preliminary studies have shown promising results in vitro, indicating that N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide can modulate key signaling pathways involved in these conditions.
The fluorine atom in the 4-fluorobenzamido group is particularly noteworthy, as fluorine substitution is known to enhance metabolic stability and binding affinity in many drug molecules. This feature makes N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide an attractive candidate for further development into a clinical candidate. Additionally, the dimethoxybenzyl group provides additional steric hindrance that can improve selectivity over off-target interactions.
As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide will play an increasingly important role in drug discovery and development. The combination of structural complexity and functional diversity makes this molecule a valuable tool for exploring new therapeutic strategies.
The future prospects for this compound are bright, with ongoing studies aimed at optimizing its pharmacological properties and evaluating its efficacy in preclinical models. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing its full potential as a therapeutic agent. As our understanding of complex molecular interactions continues to grow, compounds like N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide will undoubtedly contribute to significant advancements in medicine.
1030127-19-5 (N-[(3,4-dimethoxyphenyl)methyl]-3-(4-fluorobenzamido)-5-methyl-1H-indole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)